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Compound of Interest

3-Chlorophenylhydrazine
Compound Name:
hydrochloride

Cat. No.: B146399

An In-depth Technical Guide to the Safety and Handling of 3-Chlorophenylhydrazine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological
profile of 3-Chlorophenylhydrazine hydrochloride (CAS No: 2312-23-4). The information is
intended to equip laboratory personnel with the necessary knowledge to handle this compound
responsibly and mitigate potential risks.

Hazard Identification and Classification

3-Chlorophenylhydrazine hydrochloride is classified as a hazardous substance.[1] Its
handling requires strict adherence to safety protocols. The Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals provides the following classifications.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity, Oral Category 4 o]

Acute Toxicity, Dermal Category 4 Harmful in contact with skin.[1]

Acute Toxicity, Inhalation

) Category 4 Harmful if inhaled.[1]
(Dusts/Mists)

H315: Causes skin irritation.[1]

Skin Corrosion/Irritation Category 2 2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation.[1][2]
H334: May cause allergy or
Respiratory Sensitisation - asthma symptoms or breathing
difficulties if inhaled.[3]
Specific Target Organ Toxicity May cause respiratory
] Category 3 T
(Single Exposure) irritation.[1]

Key Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[3][4]

e P264: Wash skin thoroughly after handling.[2][4]

e P270: Do not eat, drink or smoke when using this product.[2][4]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][4]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[2][5]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[5]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]
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Physical, Chemical, and Toxicological Properties

While specific toxicological data for 3-Chlorophenylhydrazine hydrochloride is limited, data
from its parent compound, phenylhydrazine, provides a valuable reference for assessing
potential toxicity.

Table 2: Physical and Chemical Properties

Property Value

CAS Number 2312-23-4[1][3]

Molecular Formula CeH7CINz - HCI or CsHsCl2N2[1][3]
Molecular Weight 179.05 g/mol [3]

Appearance White to light yellow crystalline powder.[3]
Melting Point 240 - 245 °C (decomposes).[3]

Solubility No data available.[1][3]

Table 3: Acute Toxicity Data (for Phenylhydrazine)

Note: Specific LDso values for 3-Chlorophenylhydrazine hydrochloride are not readily
available. The data below for the related compound Phenylhydrazine is provided for context.
The acute toxicity of phenylhydrazine hydrochloride is reported to not differ greatly from that of

phenylhydrazine.
Route Species LDso Value
Oral Rat 188 mg/kg bw
Oral Mouse 175 mg/kg bw
Oral Guinea Pig 80 mg/kg bw

Table 4: Occupational Exposure Limits (for Phenylhydrazine)
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Organization Limit Type Value
OSHA PEL (8-hr TWA) 5 ppmI[7]
NIOSH REL (Time-weighted) 0.14 ppm[7]
ACGIH TLV (8-hr TWA) 0.1 ppm([7]

Mechanism of Toxicity: Phenylhydrazine-Induced
Hemolytic Anemia

Phenylhydrazine and its derivatives are known to induce hemolytic anemia through a
mechanism involving oxidative stress on red blood cells (RBCs).[8] The process begins with
the reaction of phenylhydrazine with oxyhemoglobin, which generates potent reactive oxygen
species (ROS) like superoxide radicals.[9][10] These ROS initiate a cascade of damaging
events, including the peroxidation of lipids in the RBC membrane, oxidation of hemoglobin into
non-functional methemoglobin, and the degradation of critical structural proteins like spectrin.
[8][11] This damage compromises the integrity and flexibility of the RBC, leading to its
premature destruction (hemolysis), often by macrophages in the spleen and liver.[4][11]

Oxidative Stress Cascade
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Caption: Mechanism of Phenylhydrazine-Induced Hemolytic Anemia.
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Safety and Handling Precautions

Due to its hazardous nature, 3-Chlorophenylhydrazine hydrochloride must be handled with
appropriate engineering controls and personal protective equipment (PPE).

o Engineering Controls: Always handle this compound within a certified chemical fume hood to
prevent inhalation of dust.[12] Ensure safety showers and eye wash stations are readily
accessible.[2]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[4]

o Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must
be inspected before use and disposed of properly after.[4][13] Wear a lab coat or a
protective suit to prevent skin contact.[13]

o Respiratory Protection: If a fume hood is not available or if dust formation is significant,
use a NIOSH/MSHA or European Standard EN 149 approved respirator.[12]

e Hygiene Practices: Wash hands thoroughly after handling, before breaks, and at the end of
the workday.[4] Do not eat, drink, or smoke in the laboratory area.[2][4]

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b146399?utm_src=pdf-body
https://www.semanticscholar.org/paper/Molecular-Mechanism-of-Phenylhydrazine-Induced-A-Singh-Pandey/8cef8dfab8257748376b56317a759d6bb7e8d545
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.researchgate.net/publication/327136159_Molecular_Mechanism_of_Phenylhydrazine_Induced_Haematotoxicity_A_Review
https://www.researchgate.net/publication/327136159_Molecular_Mechanism_of_Phenylhydrazine_Induced_Haematotoxicity_A_Review
https://datasheets.scbt.com/sc-215707.pdf
https://datasheets.scbt.com/sc-215707.pdf
https://www.semanticscholar.org/paper/Molecular-Mechanism-of-Phenylhydrazine-Induced-A-Singh-Pandey/8cef8dfab8257748376b56317a759d6bb7e8d545
https://www.researchgate.net/publication/327136159_Molecular_Mechanism_of_Phenylhydrazine_Induced_Haematotoxicity_A_Review
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.researchgate.net/publication/327136159_Molecular_Mechanism_of_Phenylhydrazine_Induced_Haematotoxicity_A_Review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Preparation

Review SDS & Protocol

Don Appropriate PPE

(Gloves, Goggles, Lab Coat)

Verify Fume Hood Operation

Hangling
A4

Work Inside Fume Hood

'

Weigh Compound Carefully
(Avoid Dust Generation)

'

Keep Container Tightly Closed

Post-Handling

Decontaminate Work Area

Dispose of Waste Properly

Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Standard Workflow for Handling Hazardous Chemical Powders.
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Emergency Procedures

First-Aid Measures

Immediate action is critical in case of accidental exposure. Always consult a physician and
show them the Safety Data Sheet.[4]

If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[4][12]

 In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing. Consult a physician.[4]

» In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[12]

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[4]
[12]
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Caption: First-Aid Decision Tree for Accidental Exposure.
Accidental Release Measures

+ Personal Precautions: Evacuate personnel to a safe area. Wear full PPE, including
respiratory protection. Avoid breathing dust and prevent contact with skin or eyes.[4]

« Environmental Precautions: Prevent the product from entering drains.[4]

e Containment and Cleanup: Carefully sweep up the spilled solid material without creating
dust. Place it in a suitable, closed, and labeled container for disposal.[4]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

e Specific Hazards: Combustion may produce hazardous gases, including carbon oxides,
nitrogen oxides (NOx), and hydrogen chloride gas.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][12]

Storage and Disposal

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][12]
Store locked up.[12] It is incompatible with strong oxidizing agents.[4][12]

e Disposal: Dispose of this substance and its container as hazardous waste. Follow all local,
state, and federal regulations. Do not allow it to enter the environment.[2][12]

Referenced Experimental Protocols

The hazard classifications in Section 1 are determined by standardized toxicological tests. The
following are detailed summaries of the likely methodologies based on OECD Test Guidelines.

Experimental Protocol: Acute Oral Toxicity (Based on OECD Guideline 423)

» Objective: To determine the acute oral toxicity of a substance and classify it according to the
GHS. This method uses a stepwise procedure with a small number of animals.[14][15][16]

» Animal Model: Typically, female rats are used. Animals are acclimatized for at least five days
before the test.[15][17]

e Methodology:
o A group of three animals is used in each step.

o The substance is administered orally by gavage in a single dose. Dosing starts at a level
expected to be toxic. Standard starting doses are 5, 50, 300, and 2000 mg/kg body
weight.[17]
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o Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes,
behavior, etc.), and body weight changes for up to 14 days.[17]

o The outcome of the first group determines the next step:
» |f mortality occurs, the test is repeated at a lower dose level.
» |f no mortality occurs, the test is repeated at a higher dose level.

o The procedure continues until the dose causing mortality or the highest dose (2000 mg/kg)
with no observed effects is identified. The substance is then classified based on the
results.

o Endpoint: Classification into a GHS category based on the observed mortality at specific
dose levels.

Experimental Protocol: Acute Dermal/Eye Irritation (Based on OECD Guidelines 404 & 405)

o Objective: To assess the potential of a substance to cause skin or eye irritation or corrosion.
» Animal Model: The albino rabbit is the preferred species for both tests.[2][18]

o Methodology (Dermal Irritation - OECD 404):

o Asingle dose (0.5 g for solids) of the test substance is applied to a small patch of shaved
skin (approx. 6 cm?).[18]

o The patch is covered with a gauze dressing for a 4-hour exposure period.[18][19]
o After exposure, the residual substance is removed.

o The skin is examined for signs of erythema (redness) and edema (swelling) at 60 minutes,
and then at 24, 48, and 72 hours after patch removal.[19][20]

o Skin reactions are scored based on a standardized grading scale. The reversibility of the
lesions is observed for up to 14 days.[18][20]

o Methodology (Eye Irritation - OECD 405):
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o The test is performed sequentially, starting with one animal. The use of topical anesthetics
and systemic analgesics is recommended to minimize pain.[2][21]

o Asingle dose of the test substance is applied into the conjunctival sac of one eye. The
other eye serves as an untreated control.[2][22]

o The eyes are examined at 1, 24, 48, and 72 hours after application.[2]

o Lesions of the cornea, iris, and conjunctiva are evaluated and scored. The reversibility of
effects is observed for up to 21 days.[2][22]

o If a corrosive or severe irritant effect is not seen in the first animal, the test is confirmed in
up to two additional animals.[2][21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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